Cas no 1935921-64-4 (Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate)

• Product Name: Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate
• CAS No: 1935921-64-4
• MF: C₉H₇Br₂FO₂
• MW: 325.95708489418
• CID: 4709824
• PubChem ID: 92133056
• Update Time: 2025-06-08

Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate
• FCH4244101
• AX8269881
• AT12503
• BS-52304
• Methyl4-bromo-2-(bromomethyl)-6-fluorobenzoate
• DB-209337
• 1935921-64-4
• SCHEMBL18786916

• Inchi： 1S/C9H7Br2FO2/c1-14-9(13)8-5(4-10)2-6(11)3-7(8)12/h2-3H,4H2,1H3
• InChI Key： VENBTJVAHMHJJX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1C(=O)OC)F)Br

Computed Properties

• Exact Mass: 325.87763g/mol
• Monoisotopic Mass: 323.87968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate

Comprehensive Overview of Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate (CAS No. 1935921-64-4)

Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate (CAS No. 1935921-64-4) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine and fluorine substituents, makes it a valuable building block for designing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions, a topic frequently searched in AI-driven drug discovery platforms and sustainable chemistry forums.

The compound's benzoate ester backbone combined with halogenated functional groups enhances its reactivity, enabling applications in catalysis and polymer modification. Recent trends in green chemistry have spurred discussions about optimizing its synthesis to reduce environmental impact, aligning with searches like "eco-friendly bromination methods" or "fluorinated compound safety." Analytical techniques such as HPLC and NMR are critical for quality control, addressing common queries about "purity verification for halogenated aromatics."

In the context of drug development, Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate serves as a precursor for biologically active molecules, particularly in kinase inhibitor research. This aligns with trending searches on "targeted cancer therapies" and "small-molecule drug design." Its stability under controlled conditions makes it suitable for high-throughput screening, a technique often explored in AI-augmented pharmaceutical research.

From a regulatory perspective, proper handling and storage are emphasized, though it falls outside restricted categories. FAQs like "storage conditions for brominated esters" or "compatibility with common lab solvents" reflect user concerns. The compound's spectral data (IR, MS) is frequently requested for academic validation, tying into searches for "characterization of fluorinated benzoates."

Innovations in flow chemistry have opened new avenues for scaling up production of Methyl 4-bromo-2-(bromomethyl)-6-fluorobenzoate, resonating with industrial queries on "continuous processing of halogenated intermediates." Its role in material science, especially for liquid crystal and OLED precursor development, connects to emerging topics like "flexible electronics materials."

In summary, CAS No. 1935921-64-4 represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to life sciences, renewable energy materials, and automated synthesis platforms ensures sustained interest across scientific communities.